5-bromo-6-methyl-N-(pyridin-3-ylmethyl)pyridin-2-amine

• IUPAC Name: 5-bromo-6-methyl-N-(pyridin-3-ylmethyl)pyridin-2-amine
• InChI: InChI=1S/C12H12BrN3/c1-9-11(13)4-5-12(16-9)15-8-10-3-2-6-14-7-10/h2-7H,8H2,1H3,(H,15,16)
• InChI Key: JWNTXOLKCLXZHL-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=N1)NCC2=CN=CC=C2)Br
• Molecular Formula: C12H12BrN3
• Molecular Weight: 278.15 g/mol

Description

5-bromo-6-methyl-N-(pyridin-3-ylmethyl)pyridin-2-amine is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields such as medicinal chemistry, drug discovery, and materials science.

Mechanism of Action

The mechanism of action of 5-bromo-6-methyl-N-(pyridin-3-ylmethyl)pyridin-2-amine involves the binding of the compound to the ATP-binding site of protein kinases. This binding results in the inhibition of the kinase activity, leading to the modulation of downstream signaling pathways. The compound has been shown to exhibit selectivity towards specific protein kinases, making it a promising lead compound for drug discovery.
Biochemical and Physiological Effects
The biochemical and physiological effects of 5-bromo-6-methyl-N-(pyridin-3-ylmethyl)pyridin-2-amine have been investigated in several studies. The compound has been shown to induce cell cycle arrest and apoptosis in cancer cells, indicating its potential as an anticancer agent. It has also been shown to improve glucose homeostasis in animal models of diabetes, suggesting its potential as an antidiabetic agent.

Advantages and Limitations for Lab Experiments

The advantages of 5-bromo-6-methyl-N-(pyridin-3-ylmethyl)pyridin-2-amine for lab experiments include its high potency and selectivity towards specific protein kinases, making it an ideal lead compound for drug discovery. The compound is also relatively easy to synthesize, allowing for large-scale production. However, the limitations of the compound include its poor solubility in aqueous solutions, which may affect its bioavailability and pharmacokinetics.

Future Directions

There are several future directions for the research on 5-bromo-6-methyl-N-(pyridin-3-ylmethyl)pyridin-2-amine. One potential direction is the optimization of the compound's pharmacokinetics and bioavailability through the development of prodrugs or formulation strategies. Another direction is the investigation of the compound's potential as an antidiabetic agent, particularly in human clinical trials. Additionally, the compound's potential as a scaffold for the development of novel kinase inhibitors or other bioactive compounds can also be explored. Finally, the compound's potential as a material for optoelectronic devices can be investigated due to its unique electronic and optical properties.
In conclusion, 5-bromo-6-methyl-N-(pyridin-3-ylmethyl)pyridin-2-amine is a promising compound with potential applications in medicinal chemistry, drug discovery, and materials science. The compound's synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research on the compound is needed to fully explore its potential in various fields.

Synthesis Methods

The synthesis of 5-bromo-6-methyl-N-(pyridin-3-ylmethyl)pyridin-2-amine involves the reaction of 6-methyl-2-(pyridin-3-ylmethylamino)pyridine with bromine in the presence of a catalyst. The reaction proceeds through electrophilic aromatic substitution, resulting in the formation of the target compound. The synthesis method has been optimized to improve the yield and purity of the compound.

Scientific Research Applications

5-bromo-6-methyl-N-(pyridin-3-ylmethyl)pyridin-2-amine has been extensively studied for its potential applications in medicinal chemistry and drug discovery. It has been shown to exhibit potent inhibitory activity against several protein kinases, including cyclin-dependent kinase 2 (CDK2) and glycogen synthase kinase 3β (GSK-3β). These protein kinases are involved in various cellular processes, including cell cycle regulation, apoptosis, and metabolism. Inhibition of these kinases has been associated with the treatment of several diseases, including cancer, neurodegenerative disorders, and diabetes.